Cas no 89270-16-6 (1H-Pyrazole-4-carboxylic acid, 3-hexyl-5-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-hexyl-5-methyl-, methyl ester
• CAS No: 89270-16-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 605883
• PubChem ID: 71323291
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-hexyl-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-hexyl-5-methyl-, methyl ester
• methyl 3-hexyl-5-methyl-1H-pyrazole-4-carboxylate
• 89270-16-6
• DTXSID00752895

• Inchi： 1S/C12H20N2O2/c1-4-5-6-7-8-10-11(12(15)16-3)9(2)13-14-10/h4-8H2,1-3H3,(H,13,14)
• InChI Key： HQHKIMJIXNNTAJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NN=C1CCCCCC)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų